Cas no 61938-76-9 (Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro-)
![Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro- structure](https://www.kuujia.com/scimg/cas/61938-76-9x500.png)
61938-76-9 structure
Product name:Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro-
Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro-
- 3-amino-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-12-one
- 61938-76-9
- 3-Amino-7,8,9,10-tetrahydroazepino[2,1-b]quinazolin-12(6H)-one
- DTXSID50358629
- AKOS030494819
-
- Inchi: InChI=1S/C13H15N3O/c14-9-5-6-10-11(8-9)15-12-4-2-1-3-7-16(12)13(10)17/h5-6,8H,1-4,7,14H2
- InChI Key: JEAQVGQVKSRSIL-UHFFFAOYSA-N
- SMILES: C1CCC2=NC3=C(C=CC(=C3)N)C(=O)N2CC1
Computed Properties
- Exact Mass: 229.12165
- Monoisotopic Mass: 229.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.69
Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro- Related Literature
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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4. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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